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Compound of Interest

Compound Name: 2-(Benzhydrylthio)ethanamine

Cat. No.: B8720121 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This guide provides detailed procedures for the safe disposal of 2-
(Benzhydrylthio)ethanamine, ensuring minimal risk to personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)

for 2-(Benzhydrylthio)ethanamine. This compound is harmful if swallowed and is suspected

of damaging fertility or the unborn child[1].

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: A lab coat or other protective clothing is required.

Respiratory Protection: If working in an area with poor ventilation or if dusts are generated,

use a suitable respirator[2].

Engineering Controls:
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Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Procedure
The primary disposal method for 2-(Benzhydrylthio)ethanamine is to consign it to a licensed

waste disposal company[1]. Do not dispose of this chemical into drains or the environment[2].

Waste Identification and Segregation:

Clearly label a dedicated waste container for 2-(Benzhydrylthio)ethanamine and any

contaminated materials. The label should include the chemical name, concentration, and

relevant hazard symbols.

Do not mix with other waste streams unless compatibility has been confirmed.

Containerization:

Use a chemically resistant, sealable container for waste collection.

For solid waste, ensure the container is dry to prevent any reactions.

For solutions, use a leak-proof container.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Keep the container away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases[3].

The storage area should be cool and dry[3].

Disposal:
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Arrange for collection by a licensed and approved hazardous waste disposal contractor.

Provide the contractor with a copy of the Safety Data Sheet.

Follow all local, state, and federal regulations for hazardous waste disposal.

Decontamination of Labware and Surfaces
Labware:

Rinse contaminated labware with a suitable solvent (e.g., acetone or ethanol) in a fume

hood.

Collect the rinse solvent as hazardous waste.

Wash the labware with soap and water.

Surfaces:

Wipe down contaminated surfaces with a cloth dampened with a suitable solvent.

Place the used cloth in the designated solid hazardous waste container.

Wash the surface with soap and water.

Chemical and Physical Properties
A summary of the key quantitative data for 2-(Benzhydrylthio)ethanamine is presented below

for easy reference[4].

Property Value

Molecular Formula C15H17NS

Molecular Weight 243.4 g/mol

IUPAC Name 2-(benzhydrylsulfanyl)ethanamine

CAS Number 15515-59-0
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
(Benzhydrylthio)ethanamine.

Start: Identify Waste

Wear Appropriate PPE

Segregate Waste in Labeled Container Decontaminate Labware & Surfaces

Store in Secure Area

Arrange for Licensed Disposal

End: Complete Disposal Record

Dispose of Decontamination Materials as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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